Cas no 790707-11-8 (2-(1-Propyl-1H-imidazol-4-yl)ethylamine)

• Product Name: 2-(1-Propyl-1H-imidazol-4-yl)ethylamine
• CAS No: 790707-11-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 555317
• PubChem ID: 45088346
• Update Time: 2025-04-19

2-(1-Propyl-1H-imidazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine,1-propyl-
• 1H-Imidazole-4-ethanamine,1-propyl-(9CI)
• 2-(1-propylimidazol-4-yl)ethanamine
• SCHEMBL1887218
• 790707-11-8
• DTXSID00666286
• AKOS017518570
• CS-0358463
• 2-(1-Propyl-1H-imidazol-4-yl)ethanamine
• 2-(1-propyl-1H-imidazol-4-yl)ethan-1-amine
• 2-(1-Propyl-1H-imidazol-4-yl)ethylamine

• Inchi： 1S/C8H15N3/c1-2-5-11-6-8(3-4-9)10-7-11/h6-7H,2-5,9H2,1H3
• InChI Key： SYTHNTKHAXQGAJ-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)CCN)CCC

Computed Properties

• Exact Mass: 153.127
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines